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Compound of Interest

Compound Name: 1-Bromo-pent-2-ene

Cat. No.: B12366868 Get Quote

This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 1-Bromo-pent-2-ene. Adherence

to these protocols is essential for ensuring laboratory safety and operational integrity.

Physicochemical and Safety Data
The following table summarizes key quantitative data for 1-Bromo-pent-2-ene, crucial for safe

handling and experimental planning.

Property Value Citations

Molecular Formula C5H9Br [1]

Molecular Weight 149.03 g/mol

Boiling Point 122 °C

Density 1.26 g/mL at 25 °C

Flash Point 23 °C (73.4 °F) - closed cup

Refractive Index n20/D 1.4785

Storage Temperature 2-8°C

Hazard Classifications
Flammable Liquid 3, Skin

Corrosion 1B, Eye Damage 1
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Personal Protective Equipment (PPE)
Selection of appropriate PPE is critical to minimize exposure risk. The following

recommendations are based on the potential hazards of 1-Bromo-pent-2-ene, which includes

flammability, severe skin burns, and eye damage.[1]

Eye and Face Protection: Tightly fitting safety goggles are mandatory.[1] A faceshield

(minimum 8-inch) should be used when there is a splash hazard.[1][2] All eye and face

protection must be tested and approved under appropriate government standards such as

NIOSH (US) or EN 166 (EU).[1][2]

Skin Protection:

Gloves: Handle with chemical-resistant gloves that have been inspected before use.[1]

Use proper glove removal technique to avoid skin contact.[1][2] Dispose of contaminated

gloves after use in accordance with laboratory and local regulations.[1][2]

Protective Clothing: A complete suit protecting against chemicals is required.[1] Flame-

retardant and antistatic protective clothing should be worn.[1][2] The type of protective

equipment must be selected based on the concentration and amount of the hazardous

substance at the specific workplace.[1][2] At a minimum, a lab coat and closed-toed shoes

are required.[3]

Respiratory Protection:

If a risk assessment indicates that air-purifying respirators are appropriate, use a full-face

respirator with multi-purpose combination (US) or type ABEK (EN 14387) respirator

cartridges as a backup to engineering controls.[1]

If the respirator is the sole means of protection, a full-face supplied air respirator must be

used.[1]

First-Aid Procedures
Immediate and appropriate first aid is crucial in the event of exposure. Always consult a

physician after any exposure.[1]
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Inhalation: Move the person to fresh air immediately.[1][4] If the person is not breathing, give

artificial respiration.[1] Seek immediate medical attention.[1][4]

Skin Contact: Immediately take off all contaminated clothing and shoes.[1] Wash the affected

area with soap and plenty of water.[1][4] Consult a physician.[1]

Eye Contact: Rinse the eyes thoroughly with plenty of water for at least 15 minutes.[1]

Immediately call a poison center or doctor.[1]

Ingestion: Do NOT induce vomiting.[1] Never give anything by mouth to an unconscious

person.[1] Rinse the mouth with water and consult a physician immediately.[1]

Operational and Disposal Plans
Handling and Storage:

Avoid inhaling vapor or mist.[1]

Keep away from all sources of ignition, including heat, sparks, and open flames.[1][5][6] No

smoking.[1][5][6]

Take measures to prevent the buildup of electrostatic charge.[1][2]

Store in a cool, dry, and well-ventilated place.[1][5][6]

Keep containers tightly closed.[1][5][6]

Spill Management:

Use personal protective equipment and ensure adequate ventilation.[2]

Remove all sources of ignition.[2]

Prevent further leakage or spillage if it is safe to do so.[1][2] Do not let the product enter

drains.[1][2]

Contain the spillage and collect it with an electrically protected vacuum cleaner or by wet-

brushing.[1][2] Place the collected material in a suitable container for disposal according to
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local regulations.[1][2]

Disposal:

Surplus and non-recyclable solutions should be offered to a licensed disposal company.[1]

This material can be burned in a chemical incinerator equipped with an afterburner and

scrubber, but exercise extra care during ignition as it is highly flammable.[1]

Contact a licensed professional waste disposal service to dispose of this material.[1]

Dispose of contaminated packaging as unused product.[1][2]

PPE Selection Workflow
The following diagram illustrates the logical workflow for selecting the appropriate personal

protective equipment when handling 1-Bromo-pent-2-ene, based on the potential for

exposure.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.chemicalbook.com/msds/1-bromo-2-pentene-95-predominantly.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1416028718_1-BromoPentane-CASNO-110-53-2-MSDS.pdf
https://www.chemicalbook.com/msds/1-bromo-2-pentene-95-predominantly.pdf
https://www.chemicalbook.com/msds/1-bromo-2-pentene-95-predominantly.pdf
https://www.chemicalbook.com/msds/1-bromo-2-pentene-95-predominantly.pdf
https://www.chemicalbook.com/msds/1-bromo-2-pentene-95-predominantly.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1416028718_1-BromoPentane-CASNO-110-53-2-MSDS.pdf
https://www.benchchem.com/product/b12366868?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12366868?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Risk Assessment

PPE Selection

Procedure

Handling 1-Bromo-pent-2-ene

Potential for Exposure?

Low Risk
(e.g., small quantities,

closed system)

Low

High Risk
(e.g., open handling,

large quantities, potential for splash)

High

Minimum PPE:
- Safety Goggles

- Chemical-Resistant Gloves
- Lab Coat

Full PPE:
- Tightly Fitting Goggles & Faceshield

- Chemical-Resistant Gloves
- Full Protective Suit (flame retardant)

- Full-Face Respirator (ABEK cartridges)

Proceed with Caution

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com
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